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Compound of Interest

Compound Name: 2-(Chloromethyl)-2-methyloxirane

Cat. No.: B1581098 Get Quote

Introduction to 2-(Chloromethyl)-2-
methyloxirane
2-(Chloromethyl)-2-methyloxirane, a derivative of epichlorohydrin, is a cyclic ether

possessing a strained three-membered oxirane ring.[1] This inherent ring strain, estimated at

approximately 25 kcal/mol, is a primary driver of its reactivity, making the epoxide carbons

susceptible to ring-opening by a wide array of nucleophiles.[1] The molecule is most commonly

synthesized via the epoxidation of 3-chloro-2-methyl-1-propene (methallyl chloride).[1][2]

Its utility in organic synthesis stems from the presence of three distinct electrophilic sites, which

allow for the introduction of diverse functionalities. However, this same feature necessitates a

nuanced understanding to achieve desired synthetic outcomes.

1.1 The Electrophilic Landscape

The molecule contains three carbons that are subject to nucleophilic attack:

C1' (Chloromethyl Carbon): A primary alkyl halide, susceptible to standard SN2 displacement

of the chloride ion.

C2 (Tertiary/Quaternary Oxirane Carbon): Part of the strained epoxide ring and bonded to

the methyl and chloromethyl groups.
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C3 (Primary Oxirane Carbon): The second carbon of the epoxide ring, which is less sterically

encumbered.

The central challenge and synthetic opportunity lie in controlling which of these sites reacts

with a given nucleophile.
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Reaction Conditions

Regioselective Outcomes

Strong Nucleophile
(e.g., RO⁻, CN⁻)

Basic/Neutral

Major Product:
Attack at C3 (Primary)

(Steric Control)

SN2 Pathway
(Less Hindered Site)

Weak Nucleophile
(e.g., H₂O, ROH)

Acidic (H⁺)

Major Product:
Attack at C2 (Tertiary)
(Electronic Control)

SN2-like Pathway
(More Stable Cationic Character)
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1. Reaction Setup
(Epoxide, NaN₃, NH₄Cl in MeOH/H₂O)

2. Reflux
(6-8 hours)

3. Workup
(Remove MeOH, Add H₂O)

4. Extraction
(Diethyl Ether)

5. Drying & Concentration
(MgSO₄, Rotovap)

6. Purification
(Chromatography)

7. Characterization
(NMR, IR, MS)

8. Determine Regioselectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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